2-[(4-acetyl-2-nitrophenyl)thio]-N-phenylacetamide

• IUPAC Name: 2-(4-acetyl-2-nitrophenyl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H14N2O4S/c1-11(19)12-7-8-15(14(9-12)18(21)22)23-10-16(20)17-13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,17,20)
• InChI Key: PIJGWRHAOOTLBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)SCC(=O)NC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O4S
• Molecular Weight: 330.4 g/mol

Description

2-[(4-acetyl-2-nitrophenyl)thio]-N-phenylacetamide is a chemical compound that has been synthesized and studied for its scientific research applications. This compound is also known as ANPA and has been found to have potential uses in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of ANPA involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, ANPA reduces the production of prostaglandins and thereby reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
ANPA has been found to have several biochemical and physiological effects. These include the reduction of inflammation, pain, and fever, as well as the inhibition of platelet aggregation. ANPA has also been found to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of ANPA is that it is relatively easy to synthesize and purify. It also has a high degree of stability, which makes it useful for long-term storage and experimentation. However, one limitation of ANPA is that it has not been extensively studied in vivo, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the study of ANPA. One potential area of research is the development of ANPA derivatives with improved efficacy and safety profiles. Another potential area of research is the investigation of ANPA's potential use in the treatment of other diseases, such as cancer or neurodegenerative disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of ANPA and its potential mechanisms of action.

Scientific Research Applications

ANPA has been studied for its potential use in the development of new drugs for the treatment of various diseases. Specifically, ANPA has been found to have anti-inflammatory, analgesic, and antipyretic properties. These properties make it a potential candidate for the treatment of conditions such as arthritis, fever, and pain.